Cas no 111340-51-3 (1-phenyl-1H-1,2,4-triazole-5-carbaldehyde)

• Product Name: 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde
• CAS No: 111340-51-3
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 1203095
• PubChem ID: 13624281
• Update Time: 2025-06-13

1-phenyl-1H-1,2,4-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxaldehyde, 1-phenyl-
• 2-phenyl-1,2,4-triazole-3-carbaldehyde
• 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde
• EN300-179102
• 111340-51-3
• Z1841887776
• DTXSID70545271
• TQP1215
• G49963

• Inchi： 1S/C9H7N3O/c13-6-9-10-7-11-12(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： DNWKXRQFTTWFKW-UHFFFAOYSA-N
• SMILES： O=CC1=NC=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.05901
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde

Chemical Profile of 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde (CAS No. 111340-51-3)

1-phenyl-1H-1,2,4-triazole-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 111340-51-3, is a heterocyclic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a phenyl group and an aldehyde functional group at the 5-position of the triazole ring imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde enables diverse chemical transformations, making it a versatile building block for the synthesis of more complex molecules. Its aldehyde group is particularly reactive, allowing for condensation reactions with various nucleophiles such as amines and hydrazines to form Schiff bases, imines, or hydrazones. These derivatives have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in the pharmacological applications of triazole derivatives. The triazole ring is known for its stability and ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged this property to develop novel therapeutic agents targeting diseases like cancer and infectious disorders. For instance, studies have demonstrated that 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde can serve as a precursor for compounds that inhibit specific kinases or modulate immune responses.

The synthesis of 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde typically involves multi-step organic reactions starting from readily available phenolic precursors. One common synthetic route includes the condensation of phenol derivatives with hydrazine hydrate to form the triazole core, followed by oxidation or formylation at the 5-position to introduce the aldehyde functionality. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

The compound's reactivity also makes it useful in material science applications. For example, it can be polymerized or incorporated into polymers to enhance thermal stability or mechanical properties. Additionally, its ability to form coordination complexes with metal ions has been explored for applications in catalysis and nanotechnology.

Recent research has highlighted the importance of 1H-1,2,4-triazole scaffolds in drug discovery due to their broad spectrum of biological activity. The combination of a phenyl group and an aldehyde moiety in 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde enhances its potential as a pharmacophore. Computational studies have predicted that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer progression or viral replication.

In clinical trials and preclinical studies, analogs of 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde have shown promise as lead compounds for new drugs. Researchers are particularly interested in modifying the substituents on the triazole ring to optimize potency and selectivity. For example, replacing the phenyl group with other aromatic or heterocyclic moieties could alter binding interactions with target proteins.

The compound's role in medicinal chemistry extends beyond simple intermediates; it serves as a platform for exploring structure-function relationships. By systematically varying substituents and studying their effects on biological activity, chemists can gain insights into drug design principles applicable to other therapeutic areas.

Industrial applications of 111340-51-3 are also emerging. Its use in fine chemical synthesis has enabled the production of high-value compounds used in agrochemicals and specialty chemicals. The compound's stability under various conditions makes it suitable for long-term storage and transport without degradation.

The future prospects for 1-phenyl-1H-1,2,4-triazole-5-carbaldehyde are promising as research continues to uncover new synthetic pathways and applications. Collaborative efforts between academia and industry are likely to drive innovation in this field. As computational methods improve, virtual screening techniques will further accelerate the discovery of novel derivatives with enhanced pharmacological properties.